Cas no 36330-86-6 (4-Oxo-4-(4-Phenoxyphenyl)Butyric Acid)

• Product Name: 4-Oxo-4-(4-Phenoxyphenyl)Butyric Acid
• CAS No: 36330-86-6
• MF: C₁₆H₁₄O₄
• MW: 270.279964923859
• MDL: MFCD00020539
• CID: 315424
• Update Time: 2025-04-25

4-Oxo-4-(4-Phenoxyphenyl)Butyric Acid Chemical and Physical Properties

Names and Identifiers

• Benzenebutanoic acid, g-oxo-4-phenoxy-
• 4-oxo-4-(4-phenoxyphenyl)butanoic acid
• 4-Oxo-4-(4-phenoxyphenyl)butyric acid
• 3-(4-phenoxybenzoyl)propionic acid
• 4-(4-phenoxyphenyl)-4-oxobutyrate
• 4-Oxo-4-(4-phenoxy-phenyl)-buttersaeure
• A-oxo-4-phenoxy
• benzenebutanoic acid,
• 4-Oxo-4-(4-Phenoxyphenyl)Butyric Acid

• MDL： MFCD00020539
• Inchi： 1S/C16H14O4/c17-15(10-11-16(18)19)12-6-8-14(9-7-12)20-13-4-2-1-3-5-13/h1-9H,10-11H2,(H,18,19)
• InChI Key： MXDIUFKCBZTRIM-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1)C1C=CC(=CC=1)C(CCC(=O)O)=O

Computed Properties

• Exact Mass: 270.08900
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6

Experimental Properties

• PSA: 63.60000
• LogP: 3.52640

Additional information on 4-Oxo-4-(4-Phenoxyphenyl)Butyric Acid

Benzenebutanoic Acid, G-Oxo-4-Phenoxy: A Comprehensive Overview

Benzenebutanoic acid, g-oxo-4-phenoxy (CAS No. 36330-86-6) is a chemical compound that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which combines a phenoxy group with a butanoic acid moiety. The phenoxy group, attached to the fourth carbon of the butanoic acid chain, introduces interesting electronic and steric effects, making this compound a valuable subject for both academic research and industrial applications.

Recent studies have highlighted the potential of benzenebutanoic acid, g-oxo-4-phenoxy in various biological systems. For instance, researchers have explored its role as a precursor in the synthesis of bioactive molecules. The g-oxo functionality within the molecule has been shown to facilitate reactions that lead to the formation of complex ring systems, which are often associated with pharmacological activity. This makes it an attractive candidate for drug discovery programs targeting diseases such as cancer and neurodegenerative disorders.

The synthesis of benzenebutanoic acid, g-oxo-4-phenoxy involves a multi-step process that typically begins with the oxidation of an appropriate precursor. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to this compound. For example, the use of transition metal catalysts has significantly improved the yield and purity of the product, aligning with current trends toward sustainable chemical synthesis.

In terms of physical properties, benzenebutanoic acid, g-oxo-4-phenoxy exhibits a melting point of approximately 125°C and is sparingly soluble in water. Its solubility profile makes it suitable for applications in both hydrophobic and hydrophilic environments. The compound's stability under various conditions has also been extensively studied, with recent findings indicating that it remains stable under moderate thermal and oxidative conditions.

The application of benzenebutanoic acid, g-oxo-4-phenoxy extends beyond its role as an intermediate in organic synthesis. It has been utilized as a building block in the development of agrochemicals and materials science applications. For instance, its ability to form stable esters has made it a valuable component in the creation of biodegradable polymers, which are increasingly sought after in packaging and biomedical fields.

From a toxicological perspective, recent studies have assessed the safety profile of benzenebutanoic acid, g-oxo-4-phenoxy. These studies indicate that the compound exhibits low acute toxicity when administered at typical exposure levels. However, further research is needed to fully understand its long-term effects on human health and the environment.

Looking ahead, the continued exploration of benzenebutanoic acid, g-oxo-4-phenoxy is expected to yield new insights into its potential applications. Collaborative efforts between academia and industry are likely to drive innovation in this area, particularly in leveraging its unique chemical properties for advanced materials and therapeutic agents.